Cas no 72731-55-6 (Oxirane, [[(2-methyloctyl)oxy]methyl]-)

• Product Name: Oxirane, [[(2-methyloctyl)oxy]methyl]-
• CAS No: 72731-55-6
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 1760859
• PubChem ID: 20250632
• Update Time: 2025-04-21

Oxirane, [[(2-methyloctyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, [[(2-methyloctyl)oxy]methyl]-
• 2-(2-methyloctoxymethyl)oxirane
• DTXSID20604120
• 2-{[(2-METHYLOCTYL)OXY]METHYL}OXIRANE
• 72731-55-6
• SCHEMBL812355

• Inchi： 1S/C12H24O2/c1-3-4-5-6-7-11(2)8-13-9-12-10-14-12/h11-12H,3-10H2,1-2H3
• InChI Key： SNGZGCFWZHOVOS-UHFFFAOYSA-N
• SMILES： O1CC1COCC(C)CCCCCC

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• PSA: 21.76